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CAS No.: 501948-05-6

Compound Focus: Rosabulin

Solubility Overview

Get Quote

The following table summarizes the key physicochemical and solubility data for Resabulin from supplier

specifications and scientific literature.

Property

Value

Condition / Note

Molecular Weight

CAS Number

Chemical Formula

Appearance

Melting Point

LogP

Solubility in
DMSO

Aqueous
Solubility

400.45 g/mol [1] [2] [3]

501948-05-6 [1] [2] [3]

C22H16N402S [1] [2] [3]

Light yellow to green yellow solid powder

(2] [3]
233°C [2]
4.061 [2]

~50 mg/mL (approx. 124.86 mM) [1] [2] [3]

Very low / Practically insoluble [2]

Indicates high lipophilicity

For preparing stock solutions

Requires formulation for in vivo
studies
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Formulation Strategies and Protocols

To overcome low solubility, especially for in vivo studies, Rosabulin requires the preparation of a

formulated working solution. Here are some validated formulation protocols [2].

Injection Formulations

These are suitable for intraperitoneal (IP), intravenous (IV), intramuscular (IM), or subcutaneous (SC)

administration.

Formulation . ) Final Rosabulin Concentration
Composition (Volume Ratio)

Name (Example)

Injection 1 DMSO : Tween 80 : Saline =10:5: 85 [2] 2.5 mg/mL

Injection 2 DMSO : PEG300 : Tween 80 : Saline = 10: 2.5 mg/mL
40 :5:45[2]

Injection 3 DMSO : Corn Qil =10: 90 [2] 2.5 mg/mL

Injection 4 DMSO : 20% SBE-B-CD in Saline =10 : 90 2.5 mg/mL

(2]

Preparation Example for Injection 3:

Take 100 pL of a 25 mg/mL Rosabulin stock solution in DMSO.
Add 900 pL of corn oil.
Mix thoroughly until a clear or suspension solution is obtained.

The resulting concentration will be 2.5 mg/mL, ready for administration [2].

Oral Administration Formulations

For studies requiring oral delivery, you can use the following suspensions.
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Formulation Name Composition

Oral 1 Suspend in 0.5% Carboxymethylcellulose Sodium (CMC-Na) [2]
Oral 2 Suspend in 0.5% Carboxymethyl Cellulose [2]

Oral 3 Dissolved in PEG400 [2]

Preparation Example for Oral 1:

¢ Prepare a 0.5% CMC-Na solution by dissolving 0.5 g of CMC-Na in 100 mL of pure water.
e Add 250 mg of Rosabulin powder to 100 mL of the 0.5% CMC-Na solution.
e Mix to form a uniform suspension with a concentration of 2.5 mg/mL [2].

The following workflow diagram illustrates the decision-making process for selecting and preparing a

formulation for in vivo studies.
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Start: Need to formulate
Rosabulin for experiment

Select Administration Route

Oral Administration Parenteral Injection

Choose Oral Formulation Choose Injection Formulation

Suspension in 0.5% CMC-Na . Dilute DMSO stock in vehicle
. Solution in PEG400 . . :
(or other suspending agent) (e.g., Corn Oil, Saline mixture)
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Click to download full resolution via product page

Frequently Asked Questions

Q1: What is the recommended way to prepare a stock solution of Rosabulin for in vitro assays?

e A: Itis recommended to first prepare a concentrated stock solution in DMSO, typically at a
concentration of 10-50 mg/mL (25-125 mM) [1] [2]. This stock solution can then be diluted into your
agueous assay buffer. The final DMSO concentration in the cell culture medium should generally be
kept below 0.1-1% to avoid cytotoxicity.

Q2: I've noticed variability in recovery or solubility during my HPLC analysis. What could be the

cause?
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e A: While not specific to Rosabulin, low recovery in HPLC can stem from several issues. You should
check for:

o Adsorption: The compound may be adsorbing to vials, tubing, or column matrices. Using
silanized vials or adding a low concentration of a modifying agent in the mobile phase can help.

o Sample Degradation: Verify the compound's stability in the solution used for dilution over the
analysis period.

o Methodology: Ensure you are using the appropriate mobile phase. For instance, normal-phase
methods (e.g., using hexane/chloroform) can sometimes lead to unexpected issues [4].

Q3: Are there advanced techniques to improve the solubility of highly lipophilic drugs like Rosabulin?

e A: Yes, several advanced techniques are commonly used in drug development for BCS Class Il/IV
compounds [5]. These include:

o Cyclodextrin Inclusion Complexes: Using derivatives like HP-3-CD or SBE-B-CD to
encapsulate the drug molecule [6].

o Lipid-Based Systems: Employing self-emulsifying drug delivery systems (SEDDS) or
nanostructured lipid carriers (NLCs) [5].

o Nanocrystal Technology: Reducing the drug particle size to the nanoscale to increase surface
area and dissolution rate [5].

o Solid Dispersions: Dispersing the drug in a hydrophilic polymer matrix [5].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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To cite this document: Smolecule. [Rosabulin low solubility issue]. Smolecule, [2026]. [Online PDF].

Available at: [https://www.smolecule.com/products/b548484#rosabulin-low-solubility-issue]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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